Cas no 263276-44-4 (4-(4-methylphenyl)pyrimidin-2-amine)

4-(4-Methylphenyl)pyrimidin-2-amine is a pyrimidine derivative featuring a methyl-substituted phenyl ring at the 4-position and an amino group at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its rigid aromatic structure and functional groups make it suitable for constructing heterocyclic frameworks with potential biological activity. The methylphenyl moiety enhances lipophilicity, potentially improving membrane permeability in drug design. The amine group offers reactivity for further derivatization, enabling the formation of amides, imines, or coordination complexes. This compound is typically characterized by high purity and stability under standard storage conditions, ensuring reliable performance in research and industrial applications.
4-(4-methylphenyl)pyrimidin-2-amine structure
263276-44-4 structure
Product Name:4-(4-methylphenyl)pyrimidin-2-amine
CAS No:263276-44-4
MF:C11H11N3
MW:185.225141763687
MDL:MFCD00665911
CID:92639
PubChem ID:2735370
Update Time:2025-06-09

4-(4-methylphenyl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-4-(p-tolyl)pyrimidine
    • 2-Amino-4-(4-methylphenyl)pyrimidine
    • 4-(4-methylphenyl)pyrimidin-2-amine
    • 4-(p-Tolyl)pyrimidin-2-amine
    • 2-Pyrimidinamine, 4-(4-methylphenyl)-
    • MFCD00665911
    • FT-0692322
    • SB55564
    • PS-8492
    • EN300-217372
    • SCHEMBL2994671
    • DTXSID20370696
    • A877262
    • AKOS000123974
    • AC-33857
    • CS-10725
    • 4-p-tolylpyrimidin-2-amine
    • 263276-44-4
    • CS-0132387
    • Z363993214
    • DB-014746
    • MDL： MFCD00665911
    • Inchi： 1S/C11H11N3/c1-8-2-4-9(5-3-8)10-6-7-13-11(12)14-10/h2-7H,1H3,(H2,12,13,14)
    • InChI Key： SEAVIOKUWQLSPU-UHFFFAOYSA-N
    • SMILES： N1C(N)=NC=CC=1C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 185.09500
  • Monoisotopic Mass: 185.095297364g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 12
  • XLogP3: 1.9
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • Color/Form: Cream colored powder
  • Density: 1.2±0.1 g/cm3
  • Melting Point: Not available
  • Boiling Point: 406.8±43.0 °C at 760 mmHg
  • Flash Point: 228.8±15.4 °C
  • Refractive Index: 1.619
  • PSA: 51.80000
  • LogP: 2.61540
  • Solubility: Not determined
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-(4-methylphenyl)pyrimidin-2-amine Security Information

4-(4-methylphenyl)pyrimidin-2-amine Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(4-methylphenyl)pyrimidin-2-amine Pricemore >>

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abcr
AB176514-1 g
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abcr
AB176514-5 g
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